Cas no 1160250-68-9 (4-(2-Chloro-4-fluorobenzyl)oxybenzoyl Chloride)

• Product Name: 4-(2-Chloro-4-fluorobenzyl)oxybenzoyl Chloride
• CAS No: 1160250-68-9
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• MDL: MFCD12197948
• CID: 4682173
• Update Time: 2025-10-28

4-(2-Chloro-4-fluorobenzyl)oxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2-CHLORO-4-FLUOROBENZYL)OXY]BENZOYL CHLORIDE
• 4-((2-Chloro-4-fluorobenzyl)oxy)benzoyl chloride
• 4-[(2-chloro-4-fluorophenyl)methoxy]benzoyl chloride
• STL508794
• BBL037111
• benzoyl chloride, 4-[(2-chloro-4-fluorophenyl)methoxy]-
• 4-(2-Chloro-4-fluorobenzyl)oxybenzoyl Chloride

• MDL： MFCD12197948
• Inchi： 1S/C14H9Cl2FO2/c15-13-7-11(17)4-1-10(13)8-19-12-5-2-9(3-6-12)14(16)18/h1-7H,8H2
• InChI Key： XXXKXVDLILPKKS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(C(=O)Cl)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Topological Polar Surface Area: 26.3

Additional information on 4-(2-Chloro-4-fluorobenzyl)oxybenzoyl Chloride

Introduction to 4-(2-Chloro-4-fluorobenzyl)oxybenzoyl Chloride (CAS No. 1160250-68-9)

4-(2-Chloro-4-fluorobenzyl)oxybenzoyl chloride (CAS No. 1160250-68-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as an intermediate in the synthesis of complex molecules.

The chemical structure of 4-(2-Chloro-4-fluorobenzyl)oxybenzoyl chloride consists of a benzoyl chloride moiety attached to a 4-(2-chloro-4-fluorobenzyl)oxybenzene ring. The presence of the chloro and fluoro substituents on the benzyl group imparts specific electronic and steric properties that can influence its reactivity and biological activity. These features make it an attractive candidate for a wide range of chemical transformations and biological studies.

In recent years, there has been a growing interest in the use of 4-(2-Chloro-4-fluorobenzyl)oxybenzoyl chloride as a building block for the synthesis of bioactive compounds. One notable application is in the development of anti-cancer drugs. Research has shown that derivatives of this compound can exhibit potent cytotoxic effects against various cancer cell lines, making it a valuable starting material for drug discovery efforts.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and evaluation of several derivatives of 4-(2-Chloro-4-fluorobenzyl)oxybenzoyl chloride. The researchers found that certain derivatives demonstrated significant anti-proliferative activity against breast cancer cells, with minimal toxicity to normal cells. This finding underscores the potential of this compound as a lead molecule for further optimization and development into clinical candidates.

Beyond its applications in oncology, 4-(2-Chloro-4-fluorobenzyl)oxybenzoyl chloride has also been explored for its use in the synthesis of compounds with anti-inflammatory properties. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives that exhibited strong inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

The versatility of 4-(2-Chloro-4-fluorobenzyl)oxybenzoyl chloride extends to its use as an intermediate in the synthesis of other important organic compounds. Its reactivity with various nucleophiles allows for the formation of diverse functional groups, making it a valuable tool in synthetic chemistry. For instance, it can be used to introduce benzoyl functionalities into complex molecular architectures, which is crucial for the design and synthesis of advanced materials and pharmaceuticals.

In addition to its synthetic utility, 4-(2-Chloro-4-fluorobenzyl)oxybenzoyl chloride has been studied for its environmental impact. A recent environmental chemistry study evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is not readily biodegradable, it does not pose significant ecotoxicological risks at environmentally relevant concentrations. This information is crucial for ensuring its safe use and disposal in industrial settings.

The physical and chemical properties of 4-(2-Chloro-4-fluorobenzyl)oxybenzoyl chloride have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is highly reactive due to the presence of the benzoyl chloride functional group, which can readily undergo nucleophilic acyl substitution reactions. This reactivity makes it an excellent starting material for a wide range of synthetic transformations.

In conclusion, 4-(2-Chloro-4-fluorobenzyl)oxybenzoyl chloride (CAS No. 1160250-68-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and reactivity profile make it an attractive candidate for drug discovery, materials science, and synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.